Cas no 1262014-63-0 (3-Iodo-2-(trifluoromethyl)cinnamic acid)

• Product Name: 3-Iodo-2-(trifluoromethyl)cinnamic acid
• CAS No: 1262014-63-0
• MF: C₁₀H₆F₃IO₂
• MW: 342.053125858307
• CID: 4948932
• Update Time: 2025-06-08

3-Iodo-2-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(trifluoromethyl)cinnamic acid

• Inchi： 1S/C10H6F3IO2/c11-10(12,13)9-6(4-5-8(15)16)2-1-3-7(9)14/h1-5H,(H,15,16)/b5-4+
• InChI Key： JEHCUKDRKOGRJQ-SNAWJCMRSA-N
• SMILES： IC1=CC=CC(/C=C/C(=O)O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on 3-Iodo-2-(trifluoromethyl)cinnamic acid

Recent Advances in the Application of 3-Iodo-2-(trifluoromethyl)cinnamic acid (CAS: 1262014-63-0) in Chemical Biology and Pharmaceutical Research

3-Iodo-2-(trifluoromethyl)cinnamic acid (CAS: 1262014-63-0) has emerged as a promising compound in chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules and as a tool for probing biological systems. This research brief synthesizes the latest findings on this compound, focusing on its applications in drug discovery, chemical biology, and material science.

One of the key areas of interest is the use of 3-Iodo-2-(trifluoromethyl)cinnamic acid in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, including those implicated in cancer progression. The trifluoromethyl group, in particular, was found to enhance binding affinity and metabolic stability, making it a valuable moiety for drug design.

In addition to its pharmacological applications, 3-Iodo-2-(trifluoromethyl)cinnamic acid has been employed as a photoaffinity labeling probe in chemical biology. Researchers have utilized its iodine moiety for radiolabeling studies, enabling the tracking of molecular interactions in complex biological systems. A recent study in ACS Chemical Biology showcased its use in identifying protein targets of small molecules, providing insights into drug mechanisms of action.

The compound's unique electronic properties have also attracted attention in material science. Its ability to undergo cross-coupling reactions has been leveraged to synthesize conjugated polymers with potential applications in organic electronics. A 2022 publication in Advanced Materials reported the use of 3-Iodo-2-(trifluoromethyl)cinnamic acid as a monomer for constructing luminescent materials with tunable emission properties.

Despite these advances, challenges remain in the large-scale synthesis and purification of 3-Iodo-2-(trifluoromethyl)cinnamic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2023 Organic Process Research & Development article. These developments are critical for enabling broader adoption of this compound in both academic and industrial settings.

Looking forward, the versatility of 3-Iodo-2-(trifluoromethyl)cinnamic acid suggests it will continue to play an important role in multiple research areas. Ongoing studies are exploring its use in PROTAC design, covalent inhibitor development, and as a scaffold for diversity-oriented synthesis. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing complex challenges in chemical biology and drug discovery.